molecular formula C21H24O7 B1196596 (-)-Simulanol

(-)-Simulanol

Cat. No.: B1196596
M. Wt: 388.4 g/mol
InChI Key: SGRRPSBKBJVKJE-SQBHOSFOSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(-)-Simulanol is a dihydrobenzofuran neolignan, a class of natural products characterized by their fused benzofuran and phenylpropanoid structures. It is the enantiomer of (+)-Simulanol (NPC87725), differing in stereochemistry at specific chiral centers . (-)-Simulanol has been isolated from plants such as Euonymus alatus (winged spindle tree), Sabia parviflora, and Daphne g Nir . Its molecular formula is C₂₁H₂₄O₇, with a molecular weight of 388.15 g/mol, 7 hydrogen bond acceptors, 3 hydrogen bond donors, and 3 aromatic rings .

Properties

Molecular Formula

C21H24O7

Molecular Weight

388.4 g/mol

IUPAC Name

4-[(2R,3S)-3-(hydroxymethyl)-5-[(E)-3-hydroxyprop-1-enyl]-7-methoxy-2,3-dihydro-1-benzofuran-2-yl]-2,6-dimethoxyphenol

InChI

InChI=1S/C21H24O7/c1-25-16-9-13(10-17(26-2)19(16)24)20-15(11-23)14-7-12(5-4-6-22)8-18(27-3)21(14)28-20/h4-5,7-10,15,20,22-24H,6,11H2,1-3H3/b5-4+/t15-,20+/m1/s1

InChI Key

SGRRPSBKBJVKJE-SQBHOSFOSA-N

SMILES

COC1=CC(=CC2=C1OC(C2CO)C3=CC(=C(C(=C3)OC)O)OC)C=CCO

Isomeric SMILES

COC1=CC(=CC2=C1O[C@H]([C@@H]2CO)C3=CC(=C(C(=C3)OC)O)OC)/C=C/CO

Canonical SMILES

COC1=CC(=CC2=C1OC(C2CO)C3=CC(=C(C(=C3)OC)O)OC)C=CCO

Synonyms

4-(3-hydroxymethyl-5-((E)-3-hydroxypropenyl)-7-methoxy-2,3-dihydrobenzofuran-2-yl)-2,6-dimethoxy-phenol
simulanol

Origin of Product

United States

Comparison with Similar Compounds

Key Pharmacological Activities:

  • Anti-inflammatory Effects: (-)-Simulanol inhibits nitric oxide (NO) production in lipopolysaccharide (LPS)-stimulated RAW264.7 macrophages (IC₅₀ < 12 µM) by suppressing inducible nitric oxide synthase (iNOS) and cyclooxygenase-2 (COX-2) expression .
  • Antioxidant Activity : It inhibits superoxide production in neutrophils (IC₅₀ < 12 µM) .
  • Bioavailability: Limited intestinal absorption (Caco-2 permeability: -4.828; human intestinal absorption: 2.8%) but moderate blood-brain barrier penetration (BBB score: 0.676) .

Comparison with Structurally Similar Compounds

(+)-Simulanol (Enantiomer Comparison)

(-)-Simulanol and (+)-Simulanol are enantiomers with identical molecular formulas but divergent stereochemical configurations.

Property (-)-Simulanol (+)-Simulanol Reference
Molecular Weight 388.15 g/mol 388.15 g/mol
NO Inhibition (IC₅₀) <12 µM Not reported
Caco-2 Permeability -4.828 -4.828
BBB Penetration 0.676 0.676
Source Euonymus alatus, Sabia parviflora Solanum surattense

Key Insight: While their physicochemical properties (e.g., permeability, molecular weight) are identical, (-)-Simulanol exhibits stronger anti-inflammatory activity, suggesting stereochemistry influences target binding .

(-)-Dehydrodiconiferyl Alcohol

A structural analog with a similar dihydrobenzofuran core but differing in hydroxylation patterns.

Property (-)-Simulanol (-)-Dehydrodiconiferyl Alcohol Reference
Molecular Formula C₂₁H₂₄O₇ C₂₀H₂₂O₆
Anti-inflammatory IC₅₀ <12 µM ~20 µM
Superoxide Inhibition Yes (IC₅₀ < 12 µM) Not reported
Source Euonymus alatus Euonymus alatus

Key Insight: (-)-Simulanol’s additional methoxy group may enhance its potency compared to dehydrodiconiferyl alcohol .

Lignanamides (e.g., Compounds 425–432 from Solanum spp.)

Lignanamides are structurally distinct but share functional similarities in anti-inflammatory activity.

Property (-)-Simulanol Lignanamides Reference
Core Structure Dihydrobenzofuran Benzamide-linked lignans
NO Inhibition IC₅₀ <12 µM 16.2–58.5 µM
Bioavailability Low (F20% = 0.4%) Not reported
Source Euonymus alatus Solanum melongena

Key Insight: (-)-Simulanol’s simpler structure confers superior potency but similar bioavailability limitations compared to lignanamides .

Comparison with Functionally Similar Compounds

N-Methylflindersine

A non-lignan compound with overlapping antioxidant activity.

Property (-)-Simulanol N-Methylflindersine Reference
Molecular Weight 388.15 g/mol 241.29 g/mol
Superoxide Inhibition IC₅₀ <12 µM <12 µM
Anti-inflammatory Activity Yes Not reported
Source Plant-derived Plant-derived

Key Insight: Both compounds inhibit superoxide production, but (-)-Simulanol’s broader anti-inflammatory profile makes it more therapeutically versatile .

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
(-)-Simulanol
Reactant of Route 2
(-)-Simulanol

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.